Cas no 444057-64-1 ((2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride)

• Product Name: (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride
• CAS No: 444057-64-1
• MF: C₂₄H₂₆N₄O₆S₂
• MW: 530.616443157196
• CID: 1063251
• PubChem ID: 71750016
• Update Time: 2025-10-29

(2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-cis-3-[[(4-Mercapto-2-pyrrolidinyl)carbonyl]amino]benzoic Acid Disulfide Dihydrochloride
• 3,3'-[Dithiobis[(2S,4S)-4,2-pyrrolidinediylcarbonyliMino]]bisbenzoic Acid Dihydrochloride
• 3-[[(2S,4S)-4-[[(3S,5S)-5-[(3-carboxyphenyl)carbamoyl]pyrrolidin-3-yl]disulfanyl]pyrrolidine-2-carbonyl]amino]benzoic acid
• Ertapenem Impurity 28
• 3,3'-(((2S,2'S,4S,4'S)-4,4'-Disulfanediylbis(pyrrolidine-4,2-diyl-2-carbonyl))bis(azanediyl))dibenzoic acid
• HT4NCS6B4Q
• 3-[[(2S,4S)-4-[(3S,5S)-5-[(3-carboxyphenyl)carbamoyl]pyrrolidin-3-yl]disulfanylpyrrolidine-2-carbonyl]amino]benzoic acid
• DTXSID00857975
• 734527-79-8
• Benzoic acid, 3,3'-[dithiobis[(2S,4S)-4,2-pyrrolidinediylcarbonylimino]]bis-
• 3-{[(2S,4S)-4-({(3S,5S)-5-[(3-Carboxyphenyl)carbamoyl]pyrrolidin-3-yl}disulfanyl)pyrrolidine-2-carbonyl]amino}benzoic acid
• 444057-64-1
• (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride

• Inchi： 1S/C24H26N4O6S2/c29-21(27-15-5-1-3-13(7-15)23(31)32)19-9-17(11-25-19)35-36-18-10-20(26-12-18)22(30)28-16-6-2-4-14(8-16)24(33)34/h1-8,17-20,25-26H,9-12H2,(H,27,29)(H,28,30)(H,31,32)(H,33,34)/t17-,18-,19-,20-/m0/s1
• InChI Key： OUYXUDFSSQPGIH-MUGJNUQGSA-N
• SMILES： S([C@@H]1CN[C@H](C(NC2C=CC=C(C(=O)O)C=2)=O)C1)S[C@@H]1CN[C@H](C(NC2C=CC=C(C(=O)O)C=2)=O)C1

Computed Properties

• Exact Mass: 530.12900
• Monoisotopic Mass: 530.12937691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 208Ų

Experimental Properties

• PSA: 214.44000
• LogP: 4.45920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride

Latest Research Advances on (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride (CAS: 444057-64-1)

The compound (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride (CAS: 444057-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent inhibitor of cysteine proteases, particularly cathepsins, which are implicated in various pathological conditions including cancer, inflammatory diseases, and neurodegenerative disorders. The disulfide bond in its structure is critical for its mechanism of action, enabling reversible binding to the active site of target enzymes. Advanced crystallographic studies have elucidated the precise molecular interactions between this compound and its enzymatic targets, providing a foundation for structure-based drug design.

In vitro and in vivo studies have demonstrated promising results regarding the compound's efficacy and safety profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride exhibited selective inhibition of cathepsin B with an IC50 value in the nanomolar range, while showing minimal off-target effects. These findings suggest its potential as a lead compound for developing novel therapeutics targeting cathepsin-dependent pathways.

Further research has explored the pharmacokinetic properties of this compound, revealing favorable absorption and distribution characteristics. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity at higher doses. Ongoing studies are investigating prodrug strategies and formulation approaches to enhance its bioavailability and therapeutic index.

The compound's unique chemical structure, particularly the presence of both mercapto and disulfide functional groups, presents opportunities for further chemical modification. Recent synthetic efforts have focused on developing analogs with improved potency and selectivity, while maintaining the crucial pharmacophore elements. These developments are paving the way for next-generation protease inhibitors with enhanced clinical potential.

In conclusion, (2S)-cis-3-(4-Mercapto-2-pyrrolidinyl)carbonylaminobenzoic Acid Disulfide Dihydrochloride represents a promising scaffold for therapeutic development, with recent research providing valuable insights into its mechanism of action and pharmacological properties. As investigations continue, this compound may emerge as a key player in addressing unmet medical needs in various disease areas.